Cas no 300574-81-6 (4-(2,2,6,6-Tetramethyl-piperidin-4-ylcarbamoyl)-butyric acid)

• Product Name: 4-(2,2,6,6-Tetramethyl-piperidin-4-ylcarbamoyl)-butyric acid
• CAS No: 300574-81-6
• Molecular Formula: C₁₄H₂₆N₂O₃
• Molecular Weight: 270.368
• CID: 3071924
• PubChem ID: 3133160

4-(2,2,6,6-Tetramethyl-piperidin-4-ylcarbamoyl)-butyric acid Properties

Names and Identifiers

• 4-(2,2,6,6-Tetramethyl-piperidin-4-ylcarbamoyl)-butyric acid
• 5-oxo-5-[(2,2,6,6-tetramethyl-4-piperidinyl)amino]pentanoic acid
• HMS1679H15
• 4-[(2,2,6,6-tetramethylpiperidin-4-yl)carbamoyl]butanoic acid
• AG-219/34819027
• 300574-81-6
• 5-Oxo-5-((2,2,6,6-tetramethylpiperidin-4-yl)amino)pentanoicacid
• CS-0367190
• SCHEMBL11709009
• AKOS000301147
• Oprea1_034594
• 5-Oxo-5-((2,2,6,6-tetramethylpiperidin-4-yl)amino)pentanoic acid
• Oprea1_354485
• 5-oxo-5-[(2,2,6,6-tetramethylpiperidin-4-yl)amino]pentanoic acid

• MDL： MFCD00562809
• InChIKey： LGPSQLNCNGLGFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H26N2O3/c1-13(2)8-10(9-14(3,4)16-13)15-11(17)6-5-7-12(18)19/h10,16H,5-9H2,1-4H3,(H,15,17)(H,18,19)
• SMILES： CC1(CC(NC(CCCC(O)=O)=O)CC(C)(N1)C)C

Computed Properties

• Exact Mass: 270.19434270Da
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 270.19434270Da
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids